Cas no 13161-77-8 (3-Octadecenoic acid, (E)-)

• Product Name: 3-Octadecenoic acid, (E)-
• CAS No: 13161-77-8
• MF: C₁₈H₃₄O₂
• MW: 282.461366176605
• CID: 1233191
• PubChem ID: 5282751
• Update Time: 2025-04-20

3-Octadecenoic acid, (E)- Chemical and Physical Properties

Names and Identifiers

• 3-Octadecenoic acid, (E)-
• octadec-3-enoic acid
• trans-3-octadecenoic acid
• LMFA01030063
• SCHEMBL995105
• CHEBI:196191
• DTXSID601312735
• 13161-77-8
• (E)-octadec-3-enoic acid
• 3-octadecenoic acid
• 3-octadecylenic acid
• SCHEMBL995106
• C18:1n-15

• Inchi： 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h15-16H,2-14,17H2,1H3,(H,19,20)/b16-15-
• InChI Key： DLPRXTUOPLIHNV-NXVVXOECSA-N
• SMILES： CCCCCCCCCCCCCC/C=C\CC(=O)O

Computed Properties

• Exact Mass: 282.25602
• Monoisotopic Mass: 282.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids